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Compound of Interest

Compound Name: L-(-)-Mannose-13C-1

Cat. No.: B12402712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of L-
(-)-Mannose-13C-1. The following procedures are designed to ensure safe handling and

compliance with standard laboratory practices. Isotopic labeling with 13C does not significantly

alter the chemical properties or hazards of the parent compound, L-(-)-Mannose. Therefore, the

disposal procedures for L-(-)-Mannose-13C-1 should align with those for the unlabeled

compound.[1]

Safety and Handling Overview
L-(-)-Mannose and its isomers are not classified as hazardous substances. However, standard

laboratory personal protective equipment (PPE) should always be worn to minimize any

potential exposure.

Recommended Personal Protective Equipment (PPE):

Gloves: Wear appropriate protective gloves to prevent skin contact.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn.
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The following table summarizes the typical physical and chemical properties of Mannose. This

data is primarily for the non-isotopically labeled form but is representative for L-(-)-Mannose-
13C-1.

Property Value

Appearance White to off-white crystalline powder[2][3]

Molecular Formula C₆H₁₂O₆

Molecular Weight 181.16 g/mol (for 13C-1 variant)

Melting Point 133 - 142 °C (271.4 - 287.6 °F)[1]

Solubility Soluble in water

Odor Odorless

Bioaccumulation Bioaccumulation is not expected

Step-by-Step Disposal Protocol
Follow these steps to ensure the safe and compliant disposal of L-(-)-Mannose-13C-1.

1. Waste Identification and Segregation:

Determine Contamination Status: Assess whether the L-(-)-Mannose-13C-1 waste is pure or

mixed with other chemical or biological materials.

Uncontaminated Waste: If the material is pure and uncontaminated, it can be disposed of as

non-hazardous chemical waste.

Contaminated Waste: If the material is mixed with hazardous substances (e.g., solvents,

cytotoxic agents), the entire mixture must be treated as hazardous waste. The disposal

protocol should then follow the specific requirements for the contaminating substance(s).

2. Packaging and Labeling:

Solid Waste: Place uncontaminated, solid L-(-)-Mannose-13C-1 waste in a clearly labeled,

sealed container.
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Liquid Waste (Solutions): For aqueous solutions of L-(-)-Mannose-13C-1, consult your

institution's guidelines for the disposal of non-hazardous aqueous chemical waste.

Labeling: The container label should clearly state "L-(-)-Mannose-13C-1" and indicate that it

is non-hazardous waste.

3. Disposal:

Consult Institutional Guidelines: Always adhere to your institution's specific safety guidelines

and waste disposal procedures.

Non-Hazardous Waste Stream: Dispose of the properly packaged and labeled

uncontaminated waste through the designated non-hazardous chemical waste stream.

4. Spill Cleanup:

Solid Spills: Sweep up the material, avoiding dust formation, and place it into a suitable,

sealed container for disposal.

Liquid Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal.

Area Decontamination: Clean the spill area thoroughly with water.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of L-(-)-
Mannose-13C-1.
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Caption: Disposal workflow for L-(-)-Mannose-13C-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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